Cas no 1693618-59-5 (1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]-)

• Product Name: 1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]-
• CAS No: 1693618-59-5
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5295406
• Update Time: 2025-06-10

1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]-

• Inchi： 1S/C12H15N3O/c1-10-7-12(13)14-15(10)9-16-8-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H2,13,14)
• InChI Key： DBPZPPRDNDMQFV-UHFFFAOYSA-N
• SMILES： N1(COCC2=CC=CC=C2)C(C)=CC(N)=N1

Additional information on 1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]-

Introduction to 1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]- (CAS No. 1693618-59-5)

1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]-, identified by its Chemical Abstracts Service Number (CAS No. 1693618-59-5), is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrazole core, a moiety well-documented for its versatility in medicinal chemistry, coupled with functional groups that enhance its pharmacological profile. The presence of a methyl group at the 5-position and a (phenylmethoxy)methyl substituent at the 1-position contributes to its unique chemical properties, making it a valuable scaffold for drug discovery and development.

The structural framework of 1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]- allows for diverse interactions with biological targets, including enzymes and receptors. Pyrazole derivatives are widely recognized for their role in modulating various physiological pathways, making them attractive candidates for therapeutic intervention. The (phenylmethoxy)methyl group, in particular, introduces lipophilicity and steric bulk, which can influence binding affinity and metabolic stability. These characteristics are crucial in the design of small-molecule drugs, where optimizing pharmacokinetic parameters is essential for clinical efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the pyrazole ring can engage in hydrogen bonding interactions with polar residues in protein targets, while the aromatic phenyl ring enhances hydrophobic interactions. Such insights are derived from crystallographic data of similar derivatives and have been corroborated by docking simulations. These findings highlight the potential of 1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]- as an inhibitor or modulator of key biological pathways.

In the context of drug discovery, the synthesis of this compound has been refined through multi-step organic reactions, leveraging modern catalytic methods to improve yield and purity. The introduction of the (phenylmethoxy)methyl group requires careful consideration of reaction conditions to avoid unwanted side products. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired carbon-carbon bonds. Additionally, protecting group strategies are employed to ensure regioselectivity during synthesis.

The biological evaluation of 1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]- has revealed promising activities in preclinical models. Initial studies indicate that it exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. For instance, its ability to modulate the activity of Janus kinases (JAKs) has been explored, given their role in signal transduction pathways relevant to autoimmune diseases. Furthermore, preliminary data suggest potential interactions with histone deacetylases (HDACs), which are targets for anticancer therapies.

The pharmacokinetic profile of this compound is another area of interest. In vitro studies have assessed its solubility, stability, and metabolic degradation pathways. The presence of the bulky (phenylmethoxy)methyl group influences membrane permeability, which is a critical factor in drug absorption and distribution. Efforts are ongoing to optimize these properties through structural modifications, ensuring that the compound achieves an appropriate balance between bioavailability and target engagement.

From a synthetic chemistry perspective, 1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]- serves as a versatile intermediate for generating libraries of analogs. By systematically varying substituents on the pyrazole core or introducing different functional groups at the (phenylmethoxy)methyl moiety, chemists can explore a wide spectrum of biological activities. This approach aligns with contemporary trends in fragment-based drug design, where small molecules are iteratively modified to improve potency and selectivity.

The integration of machine learning tools into drug discovery has further accelerated the development pipeline for compounds like this one. Predictive models can identify optimal synthetic routes and anticipate biological outcomes based on structural features alone. Such technologies have already been applied to accelerate the identification of lead compounds from large chemical libraries.

Future directions for research on 1H-Pyrazol-3-amine, 5-methyl-1-[(phenylmethoxy)methyl]- include exploring its potential in combination therapies and evaluating its long-term safety profiles in animal models. Collaborative efforts between synthetic chemists and biologists will be essential to translate preclinical findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one hold promise for addressing unmet medical needs through innovative chemical biology approaches.